Cas no 400898-77-3 (Trans-(4-Methylaminocyclohexyl)methanol)

• Product Name: Trans-(4-Methylaminocyclohexyl)methanol
• CAS No: 400898-77-3
• MF: C₈H₁₇NO
• MW: 143.226682424545
• MDL: MFCD22741488
• CID: 1112016
• PubChem ID: 20760612
• Update Time: 2025-05-24

Trans-(4-Methylaminocyclohexyl)methanol Chemical and Physical Properties

Names and Identifiers

• Trans-(4-Methylaminocyclohexyl)methanol
• [4-(methylamino)cyclohexyl]methanol
• A1-00472
• [Cis-4-(methylamino)cyclohexyl]methanol
• [trans-4-(Methylamino)cyclohexyl]methanol
• 1260831-73-9
• KSQLUMZKNADAFH-ZKCHVHJHSA-N
• (4-(Methylamino)cyclohexyl)methanol
• [(1r,4r)-4-(methylamino)cyclohexyl]methanol
• [(1s,4s)-4-(methylamino)cyclohexyl]methanol
• CS-0231064
• AT37293
• AKOS006325586
• 4-(Methylamino)cyclohexanemethanol
• 400898-77-3
• SCHEMBL12566993
• trans-4-(Methylamino)cyclohexylmethanol
• SCHEMBL261822
• trans-(4-Methylamino-cyclohexyl)-methanol
• EN300-106883
• AT37292
• (4-methylamino-cyclohexyl)-methanol
• DB-425593
• Trans-(4-(methylamino)cyclohexyl)methanol
• EN300-2921327
• AT37291
• SCHEMBL261614
• AMY19537
• DB-353461
• Z1198330067
• 2092685-93-1

• MDL： MFCD22741488
• Inchi： 1S/C8H17NO/c1-9-8-4-2-7(6-10)3-5-8/h7-10H,2-6H2,1H3
• InChI Key： KSQLUMZKNADAFH-UHFFFAOYSA-N
• SMILES： OCC1CCC(CC1)NC

Computed Properties

• Exact Mass: 143.131014166g/mol
• Monoisotopic Mass: 143.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 87.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 32.3Ų

Additional information on Trans-(4-Methylaminocyclohexyl)methanol

Trans-(4-Methylaminocyclohexyl)methanol (CAS No. 400898-77-3): A Comprehensive Overview

Trans-(4-Methylaminocyclohexyl)methanol, identified by its Chemical Abstracts Service (CAS) number 400898-77-3, is a compound of significant interest in the field of pharmaceutical chemistry and biomedicine. This molecule, characterized by its unique structural and functional properties, has garnered attention due to its potential applications in drug development and therapeutic interventions. The compound's structure, featuring a cyclohexyl ring substituted with a methylamino group and a hydroxymethyl moiety, makes it a versatile intermediate in synthetic chemistry and a candidate for various biological assays.

The synthesis of Trans-(4-Methylaminocyclohexyl)methanol involves meticulous chemical transformations that highlight the compound's reactivity and adaptability. The presence of the trans configuration around the cyclohexane ring contributes to its stability and influences its interactions with biological targets. Recent advancements in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research and development purposes.

In the realm of pharmaceutical research, Trans-(4-Methylaminocyclohexyl)methanol has been explored for its potential role in modulating various biological pathways. Its structural features suggest that it may interact with enzymes and receptors involved in neurotransmitter signaling, inflammation, and other critical physiological processes. Preliminary studies have indicated that derivatives of this compound may exhibit pharmacological activity relevant to conditions such as pain management, neurodegenerative disorders, and metabolic diseases.

The hydroxymethyl group in the molecule provides a site for further functionalization, allowing chemists to design analogs with tailored properties. This flexibility has led to the development of novel compounds that combine the advantages of Trans-(4-Methylaminocyclohexyl)methanol with enhanced bioavailability or targeted action. Such derivatives are being evaluated in preclinical studies to assess their efficacy and safety profiles.

One of the most promising areas of research involving Trans-(4-Methylaminocyclohexyl)methanol is its application in the development of central nervous system (CNS) therapeutics. The cyclohexyl ring's steric properties and the methylamino group's basicity make it a suitable candidate for interacting with neurotransmitter receptors such as serotonin and dopamine receptors. Investigational compounds based on this scaffold have shown potential in models of depression, anxiety, and cognitive dysfunction.

The compound's role in drug discovery is further underscored by its utility as a building block for more complex molecules. Pharmaceutical companies and academic institutions are leveraging synthetic strategies that incorporate Trans-(4-Methylaminocyclohexyl)methanol to create libraries of diverse compounds for high-throughput screening. This approach has accelerated the identification of lead candidates with therapeutic promise.

Ethical considerations and regulatory compliance are paramount when developing new pharmaceuticals. The synthesis and use of Trans-(4-Methylaminocyclohexyl)methanol adhere to stringent guidelines to ensure safety and efficacy. Researchers must navigate complex regulatory landscapes, including Good Manufacturing Practices (GMP) and Institutional Review Board (IRB) approvals, to bring innovative therapies to fruition.

The future prospects for Trans-(4-Methylaminocyclohexyl)methanol are bright, with ongoing research aimed at expanding its applications across multiple therapeutic domains. Collaborative efforts between industry and academia are essential to translate laboratory findings into clinical reality. As our understanding of biological systems grows, so too does the potential for this versatile compound to contribute to medical breakthroughs.

In conclusion, Trans-(4-Methylaminocyclohexyl)methanol (CAS No. 400898-77-3) represents a significant advancement in pharmaceutical chemistry. Its unique structure, synthetic accessibility, and biological relevance position it as a valuable asset in the quest for novel therapeutics. By continuing to explore its potential through rigorous research and development, scientists can unlock new possibilities for improving human health.